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Formulations for In Vitro and In Vivo Oncology Research

Executive Summary
MP470 (Amuvatinib) is a multi-targeted tyrosine kinase inhibitor (TKI) and DNA repair

suppressor used primarily to target mutant c-Kit, PDGFRα, and Flt3 in gastrointestinal stromal

tumors (GIST) and other solid malignancies.

For the researcher, the choice between the Free Base and the Hydrochloride (HCl) salt is not

merely a catalog option—it dictates the experimental success of bioavailability and solubility.

MP470 Free Base is the standard for in vitro high-throughput screening (HTS) due to its high

solubility in DMSO.

MP470 Hydrochloride is the preferred form for in vivo administration and clinical

development, engineered to overcome the poor aqueous solubility of the parent compound

in gastric environments.
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This guide delineates the physicochemical distinctions and provides validated protocols for

handling both forms to ensure data reproducibility.

Physicochemical Characterization
The fundamental difference lies in the protonation of the piperazine moiety, which alters the

lattice energy and hydrophilicity of the molecule.

Comparative Specification Table
Feature MP470 (Free Base)

MP470 Hydrochloride (HCl
Salt)

CAS Number 850879-09-3 1055986-67-8

Chemical Name Amuvatinib Amuvatinib Hydrochloride

Molecular Formula C₂₃H₂₁N₅O₃S C₂₃H₂₁N₅O₃S · HCl

Molecular Weight 447.51 g/mol
~484.0 g/mol

(Monohydrochloride)

Primary Solvent DMSO (≥ 50 mg/mL) Water (Moderate), DMSO

Aqueous Solubility
Practically Insoluble (< 0.1

mg/mL)
Improved (pH dependent)

Primary Application In Vitro (Cell Culture, HTS)
In Vivo (Oral Gavage, PK

Studies)

Storage -20°C (Desiccated)
-20°C (Desiccated,

Hygroscopic)

Critical Note on Stoichiometry: When calculating molarity for the HCl salt, you must account for

the additional mass of the chloride counter-ion (approx. 36.5 Da). Using the free base MW for

the salt form will result in an under-dosed experiment (~8% error).
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Biological Application Strategy
The decision matrix below illustrates the logical flow for selecting the correct chemical form

based on your experimental endpoint.

Experimental Goal

In Vitro Assays
(Cell Lines / Enzymatic)

In Vivo Studies
(Xenograft / PK)

SELECT: MP470 Free Base
(CAS 850879-09-3)

Preferred

Route: Oral Gavage (PO)

Solvent: 100% DMSO
(Stock Solution)

Dilution into Media
(<0.5% DMSO final)

Vehicle: Aqueous Buffer
(e.g., Water/MC)

Standard for Salt

Vehicle: Lipid/Surfactant
(e.g., Corn Oil/PEG)

Alternative for Base

SELECT: MP470 HCl
(CAS 1055986-67-8)

High BioavailabilityRequires Lipid Solubilization

Click to download full resolution via product page
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Figure 1: Decision matrix for MP470 form selection. Green nodes indicate the optimal chemical

form for the specified workflow.

Experimental Protocols
Protocol A: In Vitro Stock Preparation (Free Base)
Objective: Create a stable, precipitation-free stock for cell culture. Reagent: MP470 Free Base

(MW: 447.51 g/mol ).

Calculation: To prepare a 10 mM stock solution:

Weigh 4.48 mg of MP470 Free Base.

Dissolve in 1.0 mL of anhydrous DMSO (Dimethyl Sulfoxide).

Solubilization: Vortex vigorously for 30 seconds. The solution should be clear and yellow. If

particulate remains, warm to 37°C for 5 minutes.

Scientist's Note: Do not use aqueous buffers for the stock. The free base will precipitate

immediately upon contact with water at high concentrations.

Storage: Aliquot into light-protective tubes (amber) and store at -20°C. Avoid repeated

freeze-thaw cycles (max 3 cycles).

Application: Dilute the DMSO stock directly into culture media. Ensure final DMSO

concentration is <0.5% (v/v) to avoid solvent toxicity.

Protocol B: In Vivo Formulation (Two Methods)
Objective: Oral gavage dosing for mouse xenograft models (e.g., 10–50 mg/kg).

Method 1: The Lipid Suspension (Using Free Base)
Best for early-stage research if the HCl salt is unavailable.

Stock: Dissolve MP470 Free Base in DMSO to a high concentration (e.g., 90 mg/mL).

Vehicle: Corn Oil (sterile filtered).
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Formulation:

Add 50 µL of the DMSO stock to 950 µL of Corn Oil.[1]

Vortex immediately and vigorously.

Result: A suspension/emulsion. This must be used immediately.

Mechanism:[1][2] The lipid vehicle solubilizes the lipophilic free base, aiding absorption via

the lymphatic system and preventing rapid precipitation in the stomach.

Method 2: The Aqueous Solution (Using HCl Salt)
Best for clinical relevance and consistent PK.

Reagent: MP470 Hydrochloride.[1][3]

Vehicle: Sterile Water or 0.5% Methylcellulose (MC) in water.

Formulation:

Weigh the HCl salt directly.

Add vehicle slowly while vortexing.

Result: The protonated salt allows for a stable aqueous dispersion or solution (depending

on concentration).

Advantage:[4][5] Mimics the clinical "Dry Powder Capsule" (DPC) pharmacokinetics more

closely than the DMSO/Corn Oil method.

Mechanism of Action & Signaling
MP470 is unique because it acts as both a kinase inhibitor and a radio-sensitizer. It disrupts the

DNA damage response (DDR) by downregulating RAD51, a recombinase essential for

homologous recombination repair.
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Figure 2: Dual mechanism of action. MP470 inhibits oncogenic kinase signaling (c-Kit/PDGFR)

while simultaneously suppressing RAD51-mediated DNA repair, enhancing sensitivity to DNA-

damaging therapies.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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